Cas no 859794-01-7 (2-Chloro-4-Iodo-5-Nitrotoluene)
2-Chloro-4-Iodo-5-Nitrotoluene is a halogenated nitrotoluene derivative with the molecular formula C₇H₅ClINO₂. This compound is characterized by its distinct substitution pattern, featuring chloro, iodo, and nitro functional groups on a toluene backbone, which imparts unique reactivity for use in synthetic organic chemistry. Its structural properties make it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro) and halogen (chloro, iodo) groups enhances its utility in nucleophilic aromatic substitution and cross-coupling reactions. High purity grades ensure consistent performance in research and industrial applications. Proper handling is required due to its potential toxicity and stability considerations.
859794-01-7 structure
Product Name:2-Chloro-4-Iodo-5-Nitrotoluene
CAS No:859794-01-7
MF:C7H5ClINO2
MW:297.477573156357
MDL:MFCD15143546
CID:857822
PubChem ID:53216835
Update Time:2025-06-08
2-Chloro-4-Iodo-5-Nitrotoluene Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-IODO-5-NITROTOLUENE
- 1-Chloro-5-iodo-2-methyl-4-nitrobenzene
- DTXSID30681967
- 859794-01-7
- BS-24191
- CS-0212107
- MFCD15143546
- AKOS015849978
- DB-355658
- 2-Chloro-4-Iodo-5-Nitrotoluene
-
- MDL： MFCD15143546
- Inchi： 1S/C7H5ClINO2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,1H3
- InChI Key： GCXGZOXGUGMUGM-UHFFFAOYSA-N
- SMILES： IC1C=C(C(C)=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 296.90500
- Monoisotopic Mass: 296.90535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 3.68440
2-Chloro-4-Iodo-5-Nitrotoluene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Chloro-4-Iodo-5-Nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C386790-250mg |
2-Chloro-4-Iodo-5-Nitrotoluene |
859794-01-7 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C386790-500mg |
2-Chloro-4-Iodo-5-Nitrotoluene |
859794-01-7 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C386790-2.5g |
2-Chloro-4-Iodo-5-Nitrotoluene |
859794-01-7 | 2.5g |
$ 210.00 | 2022-06-06 | ||
| Alichem | A019089511-25g |
1-Chloro-5-iodo-2-methyl-4-nitrobenzene |
859794-01-7 | 95% | 25g |
$456.00 | 2023-08-31 | |
| abcr | AB272700-1 g |
2-Chloro-4-iodo-5-nitrotoluene; 95% |
859794-01-7 | 1 g |
€135.50 | 2023-07-20 | ||
| abcr | AB272700-5 g |
2-Chloro-4-iodo-5-nitrotoluene; 95% |
859794-01-7 | 5 g |
€348.00 | 2023-07-20 | ||
| abcr | AB272700-25 g |
2-Chloro-4-iodo-5-nitrotoluene; 95% |
859794-01-7 | 25 g |
€858.00 | 2023-07-20 | ||
| eNovation Chemicals LLC | D518925-1g |
1-Chloro-5-iodo-2-Methyl-4-nitrobenzene |
859794-01-7 | 97% | 1g |
$265 | 2024-05-24 | |
| eNovation Chemicals LLC | D518925-5g |
1-Chloro-5-iodo-2-Methyl-4-nitrobenzene |
859794-01-7 | 97% | 5g |
$880 | 2024-05-24 | |
| abcr | AB272700-1g |
2-Chloro-4-iodo-5-nitrotoluene, 95%; . |
859794-01-7 | 95% | 1g |
€135.50 | 2025-04-16 |
2-Chloro-4-Iodo-5-Nitrotoluene Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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